Cas no 1070377-34-2 (4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile)

4-Chloro-6-[2-(4-cyanophenyl)amino-4-pyrimidinyloxy]-3,5-dimethylbenzonitrile is a specialized pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its molecular structure features a chloro-substituted pyrimidine core linked to a cyanophenyl group, offering versatility in synthetic modifications. The compound's distinct substitution pattern enhances its reactivity, making it a valuable intermediate for developing biologically active molecules. Its high purity and stability under standard conditions ensure reliable performance in experimental settings. Researchers may find this compound particularly useful for studying structure-activity relationships or as a precursor in heterocyclic synthesis. The presence of both chloro and cyano functional groups provides multiple sites for further chemical transformations.
4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile structure
1070377-34-2 structure
Product Name:4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile
CAS No:1070377-34-2
MF:C20H14ClN5O
MW:375.811062335968
MDL:MFCD22421649
CID:1024627
PubChem ID:50914946
Update Time:2025-11-01

4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-((6-Chloro-2-((4-cyanophenyl)amino)pyrimidin-4-yl)oxy)-3,5-dimethylbenzonitrile
    • 4-[[6-chloro-2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethylBenzonitrile
    • 4-(6-chloro-2-(4-cyanophenylamino)pyrimidin-4-yloxy)-3,5-dimethylbenzonitrile
    • 4-[[6-chloro-2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethyl-benzonitrile
    • 4-[6-Chloro-2-(4-cyano-phenylamino)-pyrimidin-4-yloxy]-3,5-dimethyl-benzonitrile
    • AK-93528
    • ANW-53380
    • BD230913
    • CTK8B6386
    • KB-237031
    • RL00303
    • 1070377-34-2
    • DB-357835
    • A895711
    • J-514254
    • 4-[6-chloro-2-(4-cyanoanilino)pyrimidin-4-yl]oxy-3,5-dimethylbenzonitrile
    • SCHEMBL245859
    • CMORVDDKOVDMDP-UHFFFAOYSA-N
    • 4-((6-Chloro-2-((4-cyanophenyl)amino)-4-pyrimidinyl)oxy)-3,5-dimethylbenzonitrile
    • SB58333
    • 4-({6-chloro-2-[(4-cyanophenyl)amino]pyrimidin-4-yl}oxy)-3,5-dimethylbenzonitrile
    • DTXSID30678973
    • AKOS015999524
    • 4-[[6-chloro-2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethylbenzonitril
    • 4-{[6-Chloro-2-(4-cyanoanilino)pyrimidin-4-yl]oxy}-3,5-dimethylbenzonitrile
    • 4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile
    • MDL: MFCD22421649
    • Inchi: 1S/C20H14ClN5O/c1-12-7-15(11-23)8-13(2)19(12)27-18-9-17(21)25-20(26-18)24-16-5-3-14(10-22)4-6-16/h3-9H,1-2H3,(H,24,25,26)
    • InChI Key: CMORVDDKOVDMDP-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=NC(=N1)NC1C=CC(C#N)=CC=1)OC1C(C)=CC(C#N)=CC=1C

Computed Properties

  • Exact Mass: 375.0886878g/mol
  • Monoisotopic Mass: 375.0886878g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 578
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 94.6Ų

4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile Security Information

  • Storage Condition:Sealed in dry,2-8°C

4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile Pricemore >>

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Additional information on 4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile

Comprehensive Overview of 4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile (CAS No. 1070377-34-2)

The compound 4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile (CAS No. 1070377-34-2) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a pyrimidine core and cyano functional groups, makes it a subject of interest for scientists exploring novel bioactive molecules. The presence of both chloro and cyano substituents enhances its reactivity, enabling diverse applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly intrigued by its potential to modulate enzymatic pathways, a hot topic in cancer therapy and inflammatory diseases. The compound's structural uniqueness aligns with current trends in precision medicine, where targeted molecular interventions are prioritized.

From a synthetic chemistry perspective, the CAS No. 1070377-34-2 compound exemplifies advancements in green chemistry. Its synthesis often involves catalytic methods to minimize waste, addressing the growing emphasis on sustainable chemical processes. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Laboratories worldwide are optimizing protocols to improve the yield and purity of this compound, leveraging techniques such as microwave-assisted synthesis and flow chemistry.

The 4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile also garners attention in computational chemistry. Molecular docking studies predict strong binding affinities with proteins like EGFR and VEGFR, which are critical in angiogenesis and cell proliferation. Such insights drive its inclusion in virtual screening libraries, a practice increasingly adopted by AI-driven drug discovery platforms. This intersection of cheminformatics and experimental validation underscores its relevance in modern biopharmaceutical innovation.

Analytical characterization of this compound typically employs HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with ICH guidelines for impurity profiling. Its stability under varying pH and temperature conditions is another focal point, especially for formulators designing oral dosage forms. These attributes position CAS No. 1070377-34-2 as a versatile candidate for preclinical development.

Beyond pharmaceuticals, 4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile finds exploratory uses in organic electronics. Its conjugated π-system and electron-withdrawing groups make it a potential component in OLEDs or photovoltaic cells, tapping into the booming renewable energy sector. This multidisciplinary applicability resonates with investors seeking high-value specialty chemicals.

Regulatory landscapes also shape the trajectory of this compound. While not classified as hazardous, its handling requires adherence to GHS labeling standards and REACH compliance. Manufacturers emphasize quality-by-design (QbD) principles to meet stringent FDA and EMA requirements, reflecting broader industry shifts toward risk-based approaches in chemical production.

In summary, 4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile (CAS No. 1070377-34-2) embodies the convergence of cutting-edge science and industrial relevance. Its multifaceted applications—from drug discovery to advanced materials—highlight its importance in addressing contemporary challenges across sectors. As research progresses, this compound is poised to play a pivotal role in shaping future technological breakthroughs.

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